Cas no 911300-69-1 (2-(4-methoxypiperidin-1-yl)ethan-1-amine)
2-(4-methoxypiperidin-1-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-1-Piperidineethanamine
- 2-(4-methoxypiperidin-1-yl)ethanamine
- 2-(4-METHOXY-PIPERIDIN-1-YL)-ETHYLAMINE
- 6-Chloro-2-Fluoro Benzylamine
- AM101564
- MFCD06408770
- 2-(4-methoxypiperidin-1-yl)ethan-1-amine
- 911300-69-1
- EN300-101739
- FT-0762573
- SB42430
- F2190-0718
- CS-0229957
- SCHEMBL476364
- 2-(4-methoxy-1-piperidinyl)ethylamine
- 2-(4-Methoxy-1-piperidinyl)ethanamine, AldrichCPR
- Z415686022
- AKOS009463770
- DTXSID50405687
- MGVNXMVJHBHTOW-UHFFFAOYSA-N
- G30785
- DA-39250
-
- MDL: MFCD06408770
- Inchi: 1S/C8H18N2O/c1-11-8-2-5-10(6-3-8)7-4-9/h8H,2-7,9H2,1H3
- InChI Key: MGVNXMVJHBHTOW-UHFFFAOYSA-N
- SMILES: O(C)C1CCN(CCN)CC1
Computed Properties
- Exact Mass: 158.141913202g/mol
- Monoisotopic Mass: 158.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 225.9±30.0 °C at 760 mmHg
- Flash Point: 90.4±24.6 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-(4-methoxypiperidin-1-yl)ethan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-methoxypiperidin-1-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081147-500mg |
2-(4-Methoxy-piperidin-1-yl)-ethylamine |
911300-69-1 | 500mg |
£694.00 | 2022-03-01 | ||
| TRC | M266518-25mg |
2-(4-Methoxy-piperidin-1-yl)-ethylamine |
911300-69-1 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M266518-50mg |
2-(4-Methoxy-piperidin-1-yl)-ethylamine |
911300-69-1 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M266518-250mg |
2-(4-Methoxy-piperidin-1-yl)-ethylamine |
911300-69-1 | 250mg |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM314417-1g |
2-(4-Methoxy-piperidin-1-yl)-ethylamine |
911300-69-1 | 95% | 1g |
$1228 | 2022-08-31 | |
| Enamine | EN300-101739-0.05g |
2-(4-methoxypiperidin-1-yl)ethan-1-amine |
911300-69-1 | 95.0% | 0.05g |
$30.0 | 2025-02-21 | |
| Enamine | EN300-101739-0.1g |
2-(4-methoxypiperidin-1-yl)ethan-1-amine |
911300-69-1 | 95.0% | 0.1g |
$45.0 | 2025-02-21 | |
| Enamine | EN300-101739-0.25g |
2-(4-methoxypiperidin-1-yl)ethan-1-amine |
911300-69-1 | 95.0% | 0.25g |
$64.0 | 2025-02-21 | |
| Enamine | EN300-101739-0.5g |
2-(4-methoxypiperidin-1-yl)ethan-1-amine |
911300-69-1 | 95.0% | 0.5g |
$102.0 | 2025-02-21 | |
| Enamine | EN300-101739-1.0g |
2-(4-methoxypiperidin-1-yl)ethan-1-amine |
911300-69-1 | 95.0% | 1.0g |
$130.0 | 2025-02-21 |
2-(4-methoxypiperidin-1-yl)ethan-1-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(4-methoxypiperidin-1-yl)ethan-1-amine
Comprehensive Overview of 2-(4-Methoxypiperidin-1-yl)ethan-1-amine (CAS No. 911300-69-1): Properties, Applications, and Industry Insights
2-(4-Methoxypiperidin-1-yl)ethan-1-amine (CAS No. 911300-69-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a methoxy group with an ethylamine side chain, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C8H18N2O, and molecular weight of 158.24 g/mol position it as a valuable building block in synthetic chemistry.
The compound's 4-methoxypiperidine core contributes to its solubility in polar organic solvents, while the primary amine functionality enables diverse chemical modifications. Researchers frequently explore its potential in designing central nervous system (CNS) targeting molecules, given the structural similarity to bioactive piperidine derivatives found in many FDA-approved drugs. Recent studies highlight its utility in developing novel receptor modulators, particularly in neurological and metabolic disorder research.
In the context of current industry trends, 2-(4-methoxypiperidin-1-yl)ethan-1-amine aligns with growing demand for high-value pharmaceutical intermediates. The global market for specialty amines is projected to expand significantly, driven by increased R&D investment in precision medicine and targeted therapies. This compound's balanced lipophilicity profile (predicted LogP ~0.8) makes it particularly interesting for blood-brain barrier penetration studies—a hot topic in neuropharmacology.
From a synthetic chemistry perspective, the CAS 911300-69-1 compound offers multiple advantages. Its secondary amine can participate in reductive amination reactions, while the methoxy group provides stability against oxidative degradation. These properties have led to its incorporation in multi-step synthetic routes for complex molecules, particularly in asymmetric synthesis applications where chiral piperidine scaffolds are required.
Quality control parameters for 2-(4-methoxypiperidin-1-yl)ethylamine typically include HPLC purity verification (>98%), residual solvent analysis, and spectroscopic characterization (NMR, MS). The compound's stability under standard storage conditions (2-8°C in inert atmosphere) makes it practical for industrial-scale applications. Recent patent literature reveals its use in proteolysis-targeting chimera (PROTAC) development—an emerging therapeutic modality receiving substantial attention in oncology research.
Environmental and safety considerations for this piperidine-based amine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during manipulation. The compound's biodegradability profile and low bioaccumulation potential align with growing industry emphasis on green chemistry principles and sustainable pharmaceutical manufacturing.
Future research directions for CAS 911300-69-1 may explore its potential in covalent inhibitor design through amine-reactive warhead incorporation, or as a scaffold for metal-organic frameworks (MOFs) in catalytic applications. The compound's structural flexibility continues to attract interest from both academic and industrial research groups seeking novel approaches to drug discovery challenges and functional material development.
911300-69-1 (2-(4-methoxypiperidin-1-yl)ethan-1-amine) Related Products
- 4045-24-3(4-Methoxypiperidine)
- 178311-62-1
- 178311-60-9(1-(azetidin-3-yl)-4-methoxy-piperidine)
- 1171598-96-1(3-(1-Ethylpiperidin-4-yl)oxypropan-1-amine)
- 1171770-24-3(3-(1-Methyl-4-piperidinyl)oxy-1-propanamine)
- 1225518-03-5(1-(3-methoxypropyl)piperidin-4-ol)
- 1153435-48-3(2-(4-Methoxy-piperidin-1-yl)-ethanol)
- 129999-60-6(1-(2-Aminoethyl)piperidin-4-ol)
- 911300-77-1(4-methoxy-1-Piperidinepropanamine)
- 1353983-03-5(2-[(1-methylpiperidin-4-yl)oxy]ethan-1-ol)